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Compound of Interest

Compound Name: ADP-star

Cat. No.: B15978121

Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory reagents are paramount to ensuring a secure and compliant research

environment. This document provides a comprehensive guide to the proper disposal

procedures for ADP-star, a chemiluminescent alkaline phosphatase substrate. While a specific

Safety Data Sheet (SDS) for ADP-star was not located, the following procedures are based on

the chemical properties of similar 1,2-dioxetane-based chemiluminescent substrates and

general laboratory safety best practices.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific disposal protocols and to ensure compliance with all local, state, and federal

regulations.

Chemical and Physical Properties of ADP-star
The following table summarizes the known quantitative data for ADP-star, a product from BOC

Sciences.[1]
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Property Value

Molecular Formula C18H20ClNa2O7P

Molecular Weight 460.75 g/mol

Purity >95% by HPLC

Solubility Soluble in Water

Storage Temperature 2-8°C

Synonyms

sodium 4-chloro-3-(4'-

methoxyspiro[adamantane-2,3'-[1]

[2]dioxetan]-4'-yl)phenyl phosphate

Experimental Protocols: General Handling and
Safety Precautions
When handling ADP-star or similar chemiluminescent substrates, adherence to standard

laboratory safety protocols is crucial.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat should be worn to protect clothing.

General Handling:

Avoid contact with skin and eyes.

Do not ingest or inhale.

Wash hands thoroughly after handling.

Ensure adequate ventilation in the work area.
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Step-by-Step Disposal Procedures for ADP-star
The following step-by-step guide outlines the recommended disposal procedure for ADP-star
and associated waste. This protocol is based on general guidelines for chemiluminescent

substrates.

Segregation of Waste:

Liquid Waste: Collect all unused ADP-star solutions and aqueous waste containing the

substrate in a designated, leak-proof, and clearly labeled hazardous waste container.

Solid Waste: Dispose of all contaminated materials, such as pipette tips, tubes, and

gloves, in a separate, clearly labeled solid hazardous waste container.

Labeling of Waste Containers:

Clearly label all waste containers with "Hazardous Waste."

Include the full chemical name: "sodium 4-chloro-3-(4'-methoxyspiro[adamantane-2,3'-[1]

[2]dioxetan]-4'-yl)phenyl phosphate (ADP-star)."

Indicate the approximate concentration and volume.

Note the date when the waste was first added to the container.

Storage of Waste:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are kept closed except when adding waste.

Store away from incompatible materials.

Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.
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Follow all institutional procedures for waste manifest and pickup.

Do not dispose of ADP-star down the drain or in the regular trash.

Diagram of ADP-star Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ADP-star.

Step 1: Waste Segregation

Step 2: Container Labeling

Step 3: Waste Storage

Step 4: Final Disposal
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Caption: Workflow for the proper disposal of ADP-star.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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